N-{[(2-chloro-4-iodophenyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(2-chloro-4-iodophenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C14H9ClIN3O3S/c15-10-7-8(16)5-6-11(10)17-14(23)18-13(20)9-3-1-2-4-12(9)19(21)22/h1-7H,(H2,17,18,20,23)
• InChI Key: LWLQQWGGBLCRHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)I)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9ClIN3O3S
• Molecular Weight: 461.7 g/mol

Description

N-{[(2-chloro-4-iodophenyl)amino]carbonothioyl}-2-nitrobenzamide, also known as CIPT-NB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the nitrobenzamide family and is known for its unique properties, which make it an ideal candidate for use in various scientific applications.

Mechanism of Action

The mechanism of action of N-{[(2-chloro-4-iodophenyl)amino]carbonothioyl}-2-nitrobenzamide involves the inhibition of the enzyme PARP-1, which plays a crucial role in repairing DNA damage in cells. By inhibiting this enzyme, this compound causes DNA damage to accumulate in cancer cells, leading to their death. This mechanism of action has been extensively studied and has been shown to be highly effective in inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the migration and invasion of cancer cells, and reduce the expression of various proteins involved in cancer cell growth and survival. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-{[(2-chloro-4-iodophenyl)amino]carbonothioyl}-2-nitrobenzamide in lab experiments is its potent anti-cancer activity. This makes it an ideal candidate for use in the development of new cancer treatments. Additionally, the mechanism of action of this compound has been extensively studied, making it a well-understood compound. However, one of the limitations of using this compound in lab experiments is its high toxicity, which can make it difficult to work with.

Future Directions

There are several future directions for the use of N-{[(2-chloro-4-iodophenyl)amino]carbonothioyl}-2-nitrobenzamide in scientific research. One potential application is in the development of new cancer treatments. Studies have shown that this compound exhibits potent anti-cancer activity and can be used to inhibit the growth of cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases. Further research is needed to fully understand the potential applications of this compound in these fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been extensively studied for its potential applications in cancer research and has been shown to exhibit potent anti-cancer activity. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases. Further research is needed to fully understand the potential applications of this compound in these fields.

Scientific Research Applications

N-{[(2-chloro-4-iodophenyl)amino]carbonothioyl}-2-nitrobenzamide has been extensively studied for its potential applications in various scientific fields. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent anti-cancer activity and can be used to inhibit the growth of cancer cells. This makes it an ideal candidate for use in the development of new cancer treatments.